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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)indolin-2-one

Cat. No.: B019303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and known applications of 4-(2-Hydroxyethyl)oxindole, identified by the CAS number 139122-

19-3. This compound is a significant intermediate in the pharmaceutical industry, primarily

recognized for its role in the synthesis of the dopamine agonist Ropinirole. It is also classified

as Ropinirole EP Impurity F. While its direct biological activities are not extensively

documented, its structural relationship to the pharmacologically active oxindole class of

compounds suggests potential for further investigation.

Chemical and Physical Properties
4-(2-Hydroxyethyl)oxindole is a solid, typically appearing as a white to yellow or green

crystalline powder.[1] Its core structure consists of an oxindole moiety substituted with a

hydroxyethyl group at the 4-position.
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Property Value Source(s)

CAS Number 139122-19-3 [1]

Molecular Formula C₁₀H₁₁NO₂ [2]

Molecular Weight 177.20 g/mol [2]

IUPAC Name
4-(2-hydroxyethyl)-1,3-dihydro-

2H-indol-2-one
[3]

Synonyms

1,3-Dihydro-4-(2-

hydroxyethyl)-2H-indol-2-one,

4-(2-Hydroxyethyl)indolin-2-

one, Ropinirole EP Impurity F,

Ropinirole Related Compound

A

[2][3]

Physical State Solid, crystalline powder [1]

Melting Point 153 °C [1]

Purity Typically >98% (by GC) [1][2]

Synthesis
A practical and efficient synthesis of 4-(2-Hydroxyethyl)oxindole has been developed, primarily

for the industrial production of Ropinirole.[3] The synthesis is a multi-step process that can be

summarized in the following workflow.
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Synthesis of 4-(2-Hydroxyethyl)oxindole

2-(2-methyl-3-nitrophenyl)acetic acid

Five-step conversion

4-(2-Hydroxyethyl)oxindole

Overall Yield: 59%

Relationship Diagram

Oxindole Scaffold 4-(2-Hydroxyethyl)oxindole
(CAS 139122-19-3)

is a derivative of

Ropinirole
(Dopamine Agonist)

is a key intermediate for

Ropinirole Impurity Fis identified as

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 4-(2-Hydroxyethyl)oxindole
(CAS 139122-19-3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019303#cas-number-139122-19-3-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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